Cas no 1214333-71-7 (1-Chloro-3-(difluoromethyl)-2-fluorobenzene)

• Product Name: 1-Chloro-3-(difluoromethyl)-2-fluorobenzene
• CAS No: 1214333-71-7
• MF: C₇H₄ClF₃
• MW: 180.554871559143
• MDL: MFCD14698544
• CID: 4578213
• PubChem ID: 46311679
• Update Time: 2025-05-24

1-Chloro-3-(difluoromethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(difluoromethyl)-2-fluorobenzene
• 1-Chloro-3-(difluoromethyl)-2-fluorobenzene

• MDL： MFCD14698544
• Inchi： 1S/C7H4ClF3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,7H
• InChI Key： OELHRDFHVBBIOF-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(C(F)F)=C1F

Computed Properties

• Exact Mass: 179.9953623g/mol
• Monoisotopic Mass: 179.9953623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Chloro-3-(difluoromethyl)-2-fluorobenzene

Introduction to 1-Chloro-3-(difluoromethyl)-2-fluorobenzene (CAS No. 1214333-71-7)

1-Chloro-3-(difluoromethyl)-2-fluorobenzene, identified by its Chemical Abstracts Service (CAS) number 1214333-71-7, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active substances.

The molecular structure of 1-Chloro-3-(difluoromethyl)-2-fluorobenzene consists of a benzene ring substituted with chlorine, a difluoromethyl group, and a fluorine atom at the 2-position. This specific arrangement of substituents enhances its reactivity and potential utility in organic synthesis. The presence of fluorine atoms, in particular, is well-documented to improve metabolic stability, lipophilicity, and binding affinity in drug candidates, which are critical factors in the development of new therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their diverse applications. 1-Chloro-3-(difluoromethyl)-2-fluorobenzene has been explored as a key building block in the synthesis of novel compounds with potential pharmacological effects. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The ability to introduce fluorine atoms at specific positions on the benzene ring allows for fine-tuning of the compound's properties, enabling researchers to optimize its biological activity.

One of the most compelling aspects of 1-Chloro-3-(difluoromethyl)-2-fluorobenzene is its role in the development of agrochemicals. Fluorinated compounds are known to exhibit enhanced pest resistance and environmental stability, making them ideal for use in crop protection agents. Researchers have leveraged this compound to create novel herbicides and fungicides that are more effective and sustainable compared to traditional alternatives. The difluoromethyl group, in particular, contributes to the compound's ability to resist degradation under environmental stressors, thereby extending its efficacy.

The synthetic pathways for 1-Chloro-3-(difluoromethyl)-2-fluorobenzene have also been extensively studied. One common method involves the halogenation of pre-existing aromatic compounds followed by selective functionalization. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of 1-Chloro-3-(difluoromethyl)-2-fluorobenzene but also underscore its importance as a versatile intermediate in industrial applications.

From a computational chemistry perspective, 1-Chloro-3-(difluoromethyl)-2-fluorobenzene has been subjected to extensive molecular modeling studies. These investigations have provided insights into its electronic structure and reactivity patterns. The computational data have been instrumental in guiding experimental designs and predicting the outcomes of chemical transformations. Such advancements underscore the importance of integrating computational methods with traditional synthetic approaches to accelerate drug discovery processes.

The pharmacological potential of 1-Chloro-3-(difluoromethyl)-2-fluorobenzene has not gone unnoticed by medicinal chemists. Several preclinical studies have explored its derivatives as potential therapeutic agents. For example, modifications at the chlorine or difluoromethyl positions have led to compounds with improved bioavailability and reduced toxicity. These findings highlight the compound's significance as a scaffold for developing new drugs that address unmet medical needs.

In conclusion, 1-Chloro-3-(difluoromethyl)-2-fluorobenzene (CAS No. 1214333-71-7) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions for health and agriculture challenges. As research continues to uncover new uses for this compound, its importance is likely to grow even further, solidifying its place as a cornerstone in modern chemical synthesis.